Cas no 811788-85-9 (Benzoic acid, 3-fluoro-4-nitro-, phenylmethyl ester)

• Product Name: Benzoic acid, 3-fluoro-4-nitro-, phenylmethyl ester
• CAS No: 811788-85-9
• MF: C₁₄H₁₀FNO₄
• MW: 275.231907367706
• CID: 4198136
• PubChem ID: 17985978
• Update Time: 2025-04-24

Benzoic acid, 3-fluoro-4-nitro-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-fluoro-4-nitro-, phenylmethyl ester
• BENZYL 3-FLUORO-4-NITROBENZOATE
• MFCD15142973
• Phenylmethyl 3-fluoro-4-nitrobenzoate
• BENZYL3-FLUORO-4-NITROBENZOATE
• JFWMWZBKNHKDKS-UHFFFAOYSA-N
• DB-213534
• 811788-85-9
• SCHEMBL1978714
• AKOS012420113

• Inchi： 1S/C14H10FNO4/c15-12-8-11(6-7-13(12)16(18)19)14(17)20-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： JFWMWZBKNHKDKS-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(C(=O)OCC2C=CC=CC=2)=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 275.05938596g/mol
• Monoisotopic Mass: 275.05938596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 72.1Ų